Cas no 18971-59-0 (1-Pentyl Isocyanide)

1-Pentyl Isocyanide structure
1-Pentyl Isocyanide structure
Product Name:1-Pentyl Isocyanide
CAS No:18971-59-0
MF:C6H11N
MW:97.1582415103912
CID:123276
PubChem ID:2756567
Update Time:2025-08-05

1-Pentyl Isocyanide Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1-isocyano-
    • 1-isocyanopentane
    • 1-PENTYL ISOCYANIDE
    • 1-pentylisonitrile
    • n-amyl isocyanide
    • n-pentyl isocyanide
    • Pentane,1-isocyano
    • pentylisocyanide
    • 1-PENTYL ISOCYANIDE 97
    • 1-Pentyl isocyanide 97%
    • AKOS015959080
    • DTXSID00373423
    • AKOS015912826
    • 18971-59-0
    • EN300-1837576
    • pentylisonitrile
    • J-012242
    • QVUBMHTYZLUXSP-UHFFFAOYSA-N
    • 1-Pentyl Isocyanide
    • MDL: MFCD02664565
    • Inchi: 1S/C6H11N/c1-3-4-5-6-7-2/h3-6H2,1H3
    • InChI Key: QVUBMHTYZLUXSP-UHFFFAOYSA-N
    • SMILES: [N+](#[C-])CCCCC

Computed Properties

  • Exact Mass: 97.08910
  • Monoisotopic Mass: 97.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 67.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 4.4Ų

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 0.772 g/mL at 25 °C(lit.)
  • Melting Point: -51.1°C
  • Boiling Point: 146.72°C (rough estimate)
  • Flash Point: Fahrenheit: 26.6 ° f
    Celsius: -3 ° c
  • Refractive Index: n20/D 1.4064(lit.)
  • PSA: 0.00000
  • LogP: 1.32660
  • Solubility: Not determined

1-Pentyl Isocyanide Security Information

  • Symbol: GHS02 GHS06
  • Signal Word:Danger
  • Hazard Statement: H225-H301-H311-H331
  • Warning Statement: P210-P261-P280-P301+P310-P311
  • Hazardous Material transportation number:UN 1992 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-23/24/25
  • Safety Instruction: S16
  • Hazardous Material Identification: F T
  • Safety Term:S16-36/37/39-45
  • Storage Condition:2-8°C
  • Risk Phrases:R11

1-Pentyl Isocyanide Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-Pentyl Isocyanide Pricemore >>

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